Cas no 388622-50-2 (1,6-Naphthalenediol, 5-fluoro-)

• Product Name: 1,6-Naphthalenediol, 5-fluoro-
• CAS No: 388622-50-2
• MF: C₁₀H₇FO₂
• MW: 178.159786462784
• CID: 298910
• PubChem ID: 45120083
• Update Time: 2025-04-19

1,6-Naphthalenediol, 5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthalenediol, 5-fluoro-
• 388622-50-2
• 5-Fluoronaphthalene-1,6-diol

• Inchi： 1S/C10H7FO2/c11-10-7-2-1-3-8(12)6(7)4-5-9(10)13/h1-5,12-13H
• InChI Key： ZYJMCIXRVRYDIT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C(C=CC=C21)O)O

Computed Properties

• Exact Mass: 178.043
• Monoisotopic Mass: 178.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 2.6